Cas no 851053-83-3 (2-tert-Butyl-6-{[(prop-2-en-1-yl)amino]methylidene}cyclohexa-2,4-dien-1-one)

• Product Name: 2-tert-Butyl-6-{[(prop-2-en-1-yl)amino]methylidene}cyclohexa-2,4-dien-1-one
• CAS No: 851053-83-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 2807445
• PubChem ID: 136269938
• Update Time: 2025-04-21

2-tert-Butyl-6-{[(prop-2-en-1-yl)amino]methylidene}cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• N-(3-tert-butylsalicylidene)-allylamine
• 2-tert-butyl-6-(prop-2-enyliminomethyl)phenol
• 851053-83-3
• DTXSID50827047
• 2-tert-Butyl-6-{[(prop-2-en-1-yl)amino]methylidene}cyclohexa-2,4-dien-1-one

• Inchi： 1S/C14H19NO/c1-5-9-15-10-11-7-6-8-12(13(11)16)14(2,3)4/h5-8,10,16H,1,9H2,2-4H3/b15-10+
• InChI Key： LSAHORSUMKENFU-XNTDXEJSSA-N
• SMILES： OC1C(/C=N/CC=C)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 217.146664230Da
• Monoisotopic Mass: 217.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.6Ų